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Compound of Interest

Compound Name: 2-Chloro-5-fluoro-6-methylnicotinamide

Cat. No.: B13983927

Get Quote

Welcome to the Process Chemistry Technical Support Center. As a Senior Application Scientist, I have designed this resource to guide researchers a

purification phases of 2-Chloro-5-fluoro-6-methylnicotinamide (CAS: 959617-65-3).

This highly functionalized pyridine is a crucial intermediate in the synthesis of pyrido[2,3-d]pyrimidine-2,4-dione cores, frequently utilized in the develo

hydrogen-bonding capabilities and the presence of labile halogens, purifying this intermediate requires strict thermodynamic control. This guide provid

quantitative solvent data to ensure high-yield, polymorphic-pure recovery.

Solvent Selection Matrix
The amide moiety of nicotinamide derivatives can form strong intermolecular hydrogen bonds, creating either head-to-head dimers or head-to-tail cha

supramolecular network forms, impacting both yield and polymorph purity.

Table 1: Quantitative Solvent System Comparison for Recrystallization

Solvent System Ratio (v/v) Polarity Profile Target Yield Polymorph C

EtOAc / Heptane 1:3 to 1:5
Moderate H-bond Acceptor / Non-

polar
80–85% High (Favors c

Ethanol / Water 3:1
Strong H-bond Donor / Highly

Polar
>90% Moderate (Hyd

Toluene / Cyclohexane 1:2 Aromatic / Non-polar 70–75% High

Isopropanol (IPA) Neat Moderate H-bond Donor 60–65% High (Favors d

Self-Validating Recrystallization Protocol (EtOAc/Heptane)
This protocol utilizes an anti-solvent approach. It is designed as a self-validating system—meaning each step contains an observable checkpoint that

proceed.

Step 1: Primary Dissolution Suspend the crude 2-Chloro-5-fluoro-6-methylnicotinamide in minimal Ethyl Acetate (approx. 3–5 volumes) and heat to

Causality: EtOAc acts as a hydrogen-bond acceptor, effectively disrupting the robust head-to-tail amide chains of the crude solid without risking the

Step 2: Clarification & Validation Checkpoint Observe the solution at 70 °C.

Self-Validation: The solution must be perfectly transparent. Persistent turbidity indicates the presence of inorganic salts or polymeric byproducts fro

filtration through a 0.45 µm PTFE filter. Proceeding with a turbid solution invalidates the controlled nucleation process and will act as a vector for im
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Step 3: Anti-Solvent Titration Slowly add Heptane (pre-heated to 60 °C) dropwise until the cloud point is reached (the exact moment turbidity persists 

Step 4: Seeding and Annealing Add 0.5% w/w of pure 2-Chloro-5-fluoro-6-methylnicotinamide seed crystals. Hold the temperature at the cloud poi

Self-Validation: Observe the suspension for 15 minutes. If the seeds dissolve, the system is undersaturated (add 5% more heptane). If the seeds tr

supersaturated and impurities are likely trapped (reheat and restart). Ideal validation is a slow, steady growth of the seed bed.

Step 5: Controlled Cooling Profile Cool the suspension to 5 °C at a strictly controlled rate of 0.2–0.5 °C/min.

Causality: A slow cooling gradient ensures the system stays within the metastable zone, promoting crystal lattice growth rather than amorphous cra

Step 6: Isolation Filter the resulting crystals via vacuum filtration, wash with 1–2 volumes of cold Heptane, and dry under vacuum at 40 °C to constant
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Figure 1: Logical troubleshooting workflow for the recrystallization of 2-Chloro-5-fluoro-6-methylnicotinamide.

Frequently Asked Questions (FAQs)
Q1: My recrystallization is "oiling out" (forming a second liquid phase at the bottom of the flask) instead of crystallizing. How do I fix this? A: Oiling out

supersaturation level of your solution exceeds the solubility of the liquid phase of the solute before it crosses the crystalline solubility curve. Highly fun

subjected to steep cooling gradients.
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The Fix: Reheat the mixture until the oil dissolves back into a single, clear phase. Add 5–10% more of the "good" solvent (EtOAc) to shift the therm

seed crystals at 5 °C above the previous cloud point, and drastically reduce your cooling rate to <0.2 °C/min.

Q2: NMR analysis of my recrystallized product shows persistent contamination with the starting material, 2-chloro-5-fluoro-6-methylnicotinic acid. Why

corresponding nicotinic acids share nearly identical solubility profiles. Because their hydrogen-bonding networks are so similar, the acid impurity often

The Fix: Do not rely on physical recrystallization alone to clear this specific impurity. Implement a pre-crystallization chemical wash: dissolve the cru

MeTHF) and wash with 5% aqueous

. The acid will partition into the aqueous layer as a highly soluble sodium salt, while the neutral amide remains safely in the organic phase.

Q3: Can I use water as an anti-solvent with ethanol for this specific compound? A: Proceed with extreme caution. While ethanol/water is a classic, hig

nicotinamides, your compound features a highly electron-deficient pyridine ring (due to the 2-chloro and 5-fluoro groups). The 2-chloro position is high

) and can be hydrolyzed to the corresponding 2-hydroxynicotinamide (pyridone) if subjected to prolonged heating in aqueous environments [3].

The Fix: If you must use EtOH/Water to hit yield targets, it must be a kinetically controlled process. Do not reflux the compound. Keep the dissolutio

spends in hot aqueous solution, and crash-cool/filter immediately.

Q4: I am observing variable melting points across different batches (e.g., a 5–8 °C variance) despite high HPLC purity. Is this a structural issue? A: Th

Depending on the solvent's hydrogen-bond donor/acceptor properties, the primary amide group can crystallize into head-to-head dimers or continuou

lattice energies and melting points [1].

The Fix: Standardize your solvent system and cooling rate strictly. To convert a mixed-polymorph batch into a single, thermodynamically stable form

at room temperature for 24 hours. This process, known as Ostwald ripening, will naturally convert metastable polymorphs into the most stable cryst
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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